Cas no 1899-05-4 (1-Oxa-6-thiacycloheptadecan-17-one)

• Product name: 1-Oxa-6-thiacycloheptadecan-17-one
• CAS No: 1899-05-4
• MF: C₁₅H₂₈O₂S
• MW: 272.44662
• CID: 226344
• PubChem ID: 137251

1-Oxa-6-thiacycloheptadecan-17-one Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-6-thiacycloheptadecan-17-one
• DTXSID00172413
• 1899-05-4

• Inchi： InChI=1S/C15H28O2S/c16-15-11-7-5-3-1-2-4-6-9-13-18-14-10-8-12-17-15/h1-14H2
• InChI Key： BFQGVDDCANBDQU-UHFFFAOYSA-N
• SMILES： C1CCSCCCCOC(=O)CCCCCCC1

Computed Properties

• Exact Mass: 272.18114
• Monoisotopic Mass: 272.181001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 51.6

Experimental Properties

• Density: 0.944
• Boiling Point: 436.8°C at 760 mmHg
• Flash Point: 210.7°C
• Refractive Index: 1.46
• PSA: 26.3